2-(4-Hydroxyphenyl)-2-(methylamino)acetonitrile
Overview
Description
2-(4-Hydroxyphenyl)-2-(methylamino)acetonitrile, also known as 4-hydroxy-2-methylaminoacetophenone, is an organic compound with a variety of uses in scientific research. It is a white crystalline solid with a melting point of 124°C and is soluble in water and ethanol. This compound is used in the synthesis of pharmaceuticals and other compounds, as well as in biochemical and physiological studies. It has also been used in the study of the mechanism of action of drugs and the biochemical and physiological effects of drugs.
Scientific Research Applications
Synthesis and Derivative Applications
A concise synthesis method has been developed for 2-(2-hydroxyphenyl)acetonitriles, utilizing trimethylsilyl cyanide and o-quinone methides generated from 2-(1-tosylalkyl)phenols under basic conditions. This synthesis pathway highlights the versatility of 2-(4-Hydroxyphenyl)-2-(methylamino)acetonitrile derivatives in chemical synthesis, providing a foundation for the creation of benzofuranones (Wu, Gao, Chen, & Zhou, 2014).
Chemical Analysis and Detection Techniques
Research on the impurity profiling of methamphetamine synthesized from methyl α-acetylphenylacetate (MAPA) identifies characteristic impurities, offering insights into the forensic analysis of methamphetamine production. This study expands our understanding of the chemical pathways involved in methamphetamine synthesis, contributing to forensic chemistry and toxicology (Langone, Painter, Nash, Hulshof, Oldenhof, Johnston, & Kirkbride, 2022).
Electrochemical Studies
An electrochemical study demonstrates a unique autocatalytic process during the dissociative electron-transfer reduction of aryl thiocyanates, showcasing a transition between concerted and stepwise mechanisms. This research sheds light on the electrochemical behavior of thiocyanates, contributing to the broader field of electrochemistry (Houmam, Hamed, & Still, 2003).
Pharmacokinetic Analysis
The pharmacokinetics of hydroxytyrosol, a compound related to the olive oil polyphenol, was studied using microdialysis coupled to liquid chromatography. This methodological approach allows for the exploration of hydroxytyrosol's metabolism and distribution in vivo, contributing to the fields of pharmacology and nutritional science (Wu, Lin, & Tsai, 2009).
properties
IUPAC Name |
2-(4-hydroxyphenyl)-2-(methylamino)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O/c1-11-9(6-10)7-2-4-8(12)5-3-7/h2-5,9,11-12H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATJMONHNSBVSOD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(C#N)C1=CC=C(C=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(4-Methylphenyl)(4-pyridinyl)methyl]amine dihydrochloride](/img/structure/B1521239.png)
